2-(azetidin-3-yl)-4-bromo-2H-1,2,3-triazole hydrochloride
Overview
Description
2-(azetidin-3-yl)-4-bromo-2H-1,2,3-triazole hydrochloride is a useful research compound. Its molecular formula is C5H8BrClN4 and its molecular weight is 239.5. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(azetidin-3-yl)-4-bromo-2H-1,2,3-triazole hydrochloride involves the reaction of 3-azidopropan-1-amine with 4-bromo-1H-1,2,3-triazole in the presence of a reducing agent to form the desired product. The hydrochloride salt is then formed by treatment with hydrochloric acid.", "Starting Materials": [ "3-azidopropan-1-amine", "4-bromo-1H-1,2,3-triazole", "Reducing agent", "Hydrochloric acid" ], "Reaction": [ "Step 1: 3-azidopropan-1-amine is added to a reaction flask.", "Step 2: 4-bromo-1H-1,2,3-triazole is added to the reaction flask.", "Step 3: A reducing agent, such as sodium borohydride, is added to the reaction mixture to reduce the azide group to an amine.", "Step 4: The reaction mixture is stirred at room temperature for several hours.", "Step 5: The reaction mixture is then quenched with water and extracted with an organic solvent.", "Step 6: The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure to yield the crude product.", "Step 7: The crude product is dissolved in hydrochloric acid and the hydrochloride salt is formed by evaporation of the solvent." ] } | |
CAS No. |
2731014-98-3 |
Molecular Formula |
C5H8BrClN4 |
Molecular Weight |
239.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
